Chemical structure and molecular properties of N,N-dimethyl-1,3,5-triazine-2,4-diamine
Chemical structure and molecular properties of N,N-dimethyl-1,3,5-triazine-2,4-diamine
Technical Monograph: N,N-Dimethyl-1,3,5-triazine-2,4-diamine Subtitle: Physicochemical Profiling, Synthesis, and Scaffold Utility in Medicinal Chemistry
Executive Summary & Chemical Identity
N,N-Dimethyl-1,3,5-triazine-2,4-diamine (CAS: 4039-98-9) represents a critical pharmacophore in the s-triazine class. Structurally characterized by a planar 1,3,5-triazine ring substituted with a primary amine at position 2 and a dimethylamine at position 4, this molecule serves as a "privileged scaffold" in fragment-based drug discovery (FBDD).
Unlike its fully symmetric analogue melamine (2,4,6-triamino-1,3,5-triazine), the asymmetric substitution of this compound introduces a dipole moment and distinct hydrogen-bonding vectors, optimizing it for binding pockets in kinases (PI3K/mTOR), dihydrofolate reductase (DHFR), and GPCRs. It is also a known degradation product and process impurity in the synthesis of the antidiabetic drug Metformin, necessitating rigorous control in pharmaceutical manufacturing.
Chemical Descriptors
| Property | Value / Description |
| IUPAC Name | 2-amino-4-(dimethylamino)-1,3,5-triazine |
| Common Synonyms | N2,N2-Dimethyl-1,3,5-triazine-2,4-diamine; 1-Dimethylamino-3,5-diamino-s-triazine (erroneous); Metformin Impurity A (cyclized) |
| Molecular Formula | C₅H₉N₅ |
| Molecular Weight | 139.16 g/mol |
| CAS Number | 4039-98-9 |
| SMILES | CN(C)c1nc(N)nc[nH]1 (Tautomer dependent) |
| Electronic State | Electron-deficient aromatic ring (π-deficient) |
Physicochemical Profiling (ADME-Tox Relevance)
For drug development professionals, the value of this molecule lies in its adherence to "Rule of 3" for fragment libraries and its tunable solubility.
| Parameter | Value | Significance in Drug Design |
| LogP (Octanol/Water) | 0.3 ± 0.2 | Highly hydrophilic; suggests high oral bioavailability but rapid renal clearance. |
| TPSA (Topological Polar Surface Area) | ~80 Ų | Excellent membrane permeability potential; <140 Ų threshold. |
| pKa (Conjugate Acid) | ~4.2 - 4.5 | Weak base. Exists primarily as a neutral species at physiological pH (7.4), facilitating passive diffusion. |
| H-Bond Donors (HBD) | 2 (Primary amine) | Critical for anchoring in receptor pockets (e.g., hinge region of kinases). |
| H-Bond Acceptors (HBA) | 3 (Ring nitrogens) | The ring nitrogens (N1, N3, N5) act as acceptors, often interacting with water networks or Ser/Thr residues. |
| Solubility | High (Aqueous) | Favorable for formulation; risk of crystalluria if concentration exceeds saturation in urine. |
Synthetic Methodologies & Manufacturing Protocols
The synthesis of N,N-dimethyl-1,3,5-triazine-2,4-diamine is temperature-dependent, exploiting the differential reactivity of cyanuric chloride (TCT).
Method A: Stepwise Nucleophilic Substitution (Primary Route)
This protocol utilizes the high reactivity of TCT to sequentially install the dimethylamine and ammonia groups.
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Step 1: Reaction of TCT with dimethylamine at 0°C (Kinetic control).
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Step 2: Reaction with ammonia at 20–40°C.
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Step 3: Dehalogenation (if starting from TCT) or direct cyclization.
Protocol 1: Synthesis from 2,4-dichloro-6-dimethylamino-1,3,5-triazine
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Reagents: 2,4-dichloro-6-(dimethylamino)-1,3,5-triazine (Starting Material), Ammonia (aq. 28%), THF/Water solvent.
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Procedure:
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Dissolve 10 mmol of the dichloro-triazine in 20 mL THF.
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Cool to 0°C. Add 2.2 equivalents of Ammonia dropwise.
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Allow to warm to RT and stir for 4 hours.
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Critical Step: To remove the final chlorine and yield the diamine (with H at pos 6), a reductive dechlorination (Pd/C, H2) is required OR one must start with a chlorotriazine that already has the H-substitution (less common).
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Alternative (Direct): Reacting 1,1-dimethylbiguanide (Metformin) with Formic Acid.
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Protocol 2: Cyclization of Metformin (The "Impurity" Pathway) This is the most direct route to the target structure (H at pos 6).
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Reagents: Metformin HCl, Formic Acid (85%), Toluene.
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Mechanism: Condensation of the biguanide with a one-carbon donor (formic acid) closes the ring.
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Steps:
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Reflux Metformin HCl (1 eq) in Formic Acid (excess) for 6 hours.
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Evaporate solvent.
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Neutralize with NaOH to precipitate the free base.
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Recrystallize from Ethanol/Water.
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Visualization: Synthesis & Degradation Pathways
Figure 1: Synthetic pathways showing the stepwise substitution from Cyanuric Chloride (solid lines) and the cyclization of Metformin (dashed line).
Medicinal Chemistry Applications
Scaffold Utility & Bioisosterism
The s-triazine ring is a bioisostere for pyrimidine and pyridine rings found in nucleobases.
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Kinase Inhibition: The 2-amino-1,3,5-triazine motif mimics the adenine ring of ATP. The N1 and 2-NH2 groups form a donor-acceptor pair that binds to the hinge region of kinases (e.g., PI3K, mTOR).
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DHFR Inhibitors: Similar to methotrexate, the diamine structure allows for strong ionic interactions with Asp27 in the active site of Dihydrofolate Reductase (DHFR).
Structural Activity Relationship (SAR)
Modifying the N,N-dimethyl group allows for tuning of lipophilicity without altering the electronic character of the ring significantly.
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Dimethyl Group: Provides a small hydrophobic patch, improving Van der Waals contacts in hydrophobic pockets.
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Primary Amine: Essential for H-bonding; conversion to a secondary amine often reduces potency in hinge-binding regions.
Toxicology & Safety (Structural Alerts)
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Crystalluria: Triazines with low solubility at neutral pH can precipitate in the renal tubules. While the dimethyl derivative is more soluble than melamine, high-dose toxicology studies must monitor for kidney stones (calculi).
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Genotoxicity: Generally, s-triazines are non-mutagenic (Ames negative), but specific derivatives must be tested due to the potential for intercalation.
Analytical Characterization
To validate the identity of the synthesized or isolated compound, the following spectral fingerprints are definitive.
NMR Spectroscopy (DMSO-d6)
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¹H NMR:
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δ 2.9-3.1 ppm (s, 6H): Distinct singlet for -N(CH₃)₂.
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δ 6.5-7.0 ppm (s, 2H): Broad singlet for -NH₂ (Exchangeable with D₂O).
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δ 8.0-8.2 ppm (s, 1H): Singlet for the Ring Proton (H at position 6). Note: This peak is crucial to distinguish from melamine derivatives where this position is substituted.
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Mass Spectrometry
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ESI-MS: [M+H]⁺ peak at m/z 140.17.
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Fragmentation: Loss of -CH₃ (15 Da) and ring cleavage patterns characteristic of triazines (loss of HCN).
Workflow: Impurity Isolation from Metformin
Figure 2: Analytical workflow for isolating and identifying the triazine impurity in pharmaceutical samples.
References
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Blotny, G. (2006).[1] "Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis." Tetrahedron, 62(41), 9507-9522. Link
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Singla, P., et al. (2015). "Triazine as a promising scaffold for its versatile biological behavior."[1][2][3][4][5][6] European Journal of Medicinal Chemistry, 102, 39-57.[1] Link[1]
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PubChem. (2024). "Compound Summary for CID 11469186: N,N-Dimethyl-1,3,5-triazine-2,4-diamine." National Library of Medicine. Link
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Shie, J.J., et al. (2016). "An overview of the synthesis and biological activity of s-triazine derivatives." Molecules, 21(4), 436.[] Link
- European Pharmacopoeia (Ph. Eur.). "Metformin Hydrochloride Monograph: Impurity A." EDQM. (Standard reference for the cyclized impurity).
Sources
- 1. s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
- 2. 1,3,5-Triazine: Recent Development in Synthesis of its Analogs and Biological Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
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